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Compound of Interest

Compound Name: Timegadine hydrochloride

CAS No.: 71080-06-3

Cat. No.: B12711177

Get Quote

A comprehensive search of scientific literature and patent databases has revealed a notable

scarcity of publicly available information regarding the specific synthesis methods for

Timegadine hydrochloride. While the chemical structure, IUPAC name (2-cyclohexyl-1-(2-

methylquinolin-4-yl)-3-(1,3-thiazol-2-yl)guanidine;hydrochloride), and CAS number (71080-06-

3) are well-documented, detailed experimental protocols, including reaction conditions, yield,

and purity data, remain largely undisclosed in the public domain.

This lack of detailed synthesis information prevents a direct comparison of different

manufacturing routes, which would typically involve an analysis of efficiency, cost-effectiveness,

and the green chemistry profile of each method. General principles of organic chemistry

suggest that the synthesis of a complex trisubstituted guanidine like Timegadine would likely

involve a multi-step process. Potential synthetic strategies could include the guanylation of a

substituted amine with a suitable guanylating agent or the conversion of a corresponding

thiourea derivative. However, without specific examples from literature or patents, any

proposed pathway would be purely speculative.

For researchers and drug development professionals, this information gap highlights a potential

area for synthetic methodology development. The development of a novel, efficient, and well-
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documented synthesis of Timegadine hydrochloride could be of significant value.

Mechanism of Action: Inhibition of COX and LOX
Pathways
Despite the lack of synthesis data, the mechanism of action of Timegadine as a dual inhibitor of

cyclooxygenase (COX) and lipoxygenase (LOX) is established. These enzymes are critical in

the metabolism of arachidonic acid, a key inflammatory mediator. By inhibiting both pathways,

Timegadine can effectively reduce the production of a wide range of pro-inflammatory

eicosanoids, including prostaglandins and leukotrienes.

Below is a diagram illustrating the signaling pathway affected by Timegadine.
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Caption: Timegadine's inhibition of COX and LOX pathways.

Conclusion
While a detailed guide comparing the synthesis methods of Timegadine hydrochloride cannot

be provided due to the absence of public data, its role as a dual inhibitor of the COX and LOX

inflammatory pathways is understood. The lack of synthetic information presents an opportunity

for further research and development in the field of medicinal chemistry. The development and

publication of a robust and reproducible synthesis for this compound would be a valuable

contribution to the scientific community.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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